![molecular formula C8H9NO5S B2449958 4-Methanesulfonyl-1-methoxy-2-nitrobenzene CAS No. 20945-69-1](/img/structure/B2449958.png)
4-Methanesulfonyl-1-methoxy-2-nitrobenzene
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Description
4-Methanesulfonyl-1-methoxy-2-nitrobenzene, also known as 1-Methanesulfonyl-4-methoxy-2-nitrobenzene, is an organic compound with the molecular formula C8H9NO5S and a molecular weight of 231.23 . It is commonly used in pharmaceutical testing.
Molecular Structure Analysis
The InChI code for this compound is1S/C8H9NO5S/c1-14-6-3-4-8 (15 (2,12)13)7 (5-6)9 (10)11/h3-5H,1-2H3
. This indicates that the molecule consists of a benzene ring substituted with a methoxy group, a nitro group, and a methanesulfonyl group. Physical And Chemical Properties Analysis
This compound has a molecular weight of 231.23 . More detailed physical and chemical properties such as boiling point, melting point, and solubility were not found in the available resources.Scientific Research Applications
1. Structural Insights and Spectroscopic Analysis
The 1:1 complex of 4-nitrophenyl[bis(ethylsulfonyl)]methane with 1,5,7-triazabicyclo[4.4.0]dec-5-ene demonstrates interesting structural properties. In this complex, a proton transfer occurs from the C–H acid to the base, forming an ion pair. This ionic structure features notable hydrogen bonding interactions between N–H protons of the protonated base molecule and sulfonyl oxygens. The structure identified in solid form is well-reflected in its FT-IR spectrum, indicating stable and significant molecular interactions (Binkowska et al., 2001).
2. Reactivity and Formation of σ-Adducts
The carbanion from bis(phenylsulfonyl)methane exhibits intriguing reactivity, particularly in its interactions with 4-nitrobenzofurazan derivatives. It forms a σ-adduct with 4,6-dinitrobenzofuroxan, which undergoes base-catalysed elimination to yield an alkene derivative. The intrinsic rate constants for these reactions in methanol are noteworthy, indicating a complex and dynamic chemical behavior (Asghar et al., 2008).
3. Hydrolysis and Medium Acidity Correlation
A series of 1-substituted 2- and 4-nitrobenzenes, and 4-substituted 1-methoxy-2-nitrobenzenes, have been studied for their alkaline hydrolysis rates in aqueous dimethyl sulphoxide. The hydrolysis rates correlate with an acidity function of the medium, providing insights into the reaction mechanisms and substrate reactivity. This research highlights the nuanced relationship between hydrolysis rates, medium acidity, and molecular structure (Bowden & Cook, 1971).
properties
IUPAC Name |
1-methoxy-4-methylsulfonyl-2-nitrobenzene |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO5S/c1-14-8-4-3-6(15(2,12)13)5-7(8)9(10)11/h3-5H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPQPEWSDPMSLMR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)C)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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